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Compound of Interest

Compound Name: 4-Iodobenzotrifluoride

Cat. No.: B1294960 Get Quote

This document provides essential safety protocols and logistical information for the handling

and disposal of 4-Iodobenzotrifluoride (CAS No. 455-13-0). The following guidelines are

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Iodobenzotrifluoride is a combustible liquid that can cause serious eye and skin irritation,

as well as respiratory irritation.[1][2] It is crucial to use appropriate Personal Protective

Equipment (PPE) to minimize exposure risks.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or

full-face shield.[1][3][4]

Protects against splashes and

vapors that cause serious eye

irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, which

can cause irritation.[1][3]

Body Protection

Laboratory coat or chemical-

resistant apron/coveralls.[1][2]

[4]

Protects against accidental

spills and skin exposure.

Respiratory Protection

Use in a well-ventilated area or

fume hood.[1][2][4][5] If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate filter (e.g.,

Type ABEK (EN14387)) is

necessary.[3]

Prevents inhalation of vapors,

which can cause respiratory

tract irritation.[1][2][3]

Chemical and Physical Properties
Understanding the properties of 4-Iodobenzotrifluoride is essential for safe handling and

storage.
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Property Value

CAS Number 455-13-0[1][3][6][7]

Molecular Formula C₇H₄F₃I[6][7][8]

Molecular Weight 272.01 g/mol [3][6][7][8]

Appearance Colorless to light yellow or red liquid[1][2][6]

Flash Point 68 °C / 154.4 °F (closed cup)[1]

Boiling Point 185-186 °C / 745 mmHg[3][6][8]

Melting Point -8.33 °C / 17 °F[1][3][6][8]

Density 1.851 g/mL at 25 °C[1][3][6][8]

Solubility Insoluble in water[6][8]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is mandatory to maintain a safe laboratory

environment.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[4] Confirm the fume hood is functioning correctly.

Personal Protective Equipment: Don all required PPE as specified in the table above.

Chemical Handling: Conduct all work within a certified chemical fume hood to ensure

adequate ventilation.[1][5] Avoid direct contact with skin and eyes and do not breathe in

vapors or mists.[1][2][4][5]

Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other

sources of ignition as it is a combustible liquid.[1][2][4][5] Smoking is strictly prohibited in the

handling area.[1][2][4]
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Post-Handling: After handling, wash hands, face, and any exposed skin thoroughly with soap

and water.[1][2][4]

Storage Requirements:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][4][5]

The storage area should be locked.[1][4]

Protect from direct sunlight and heat as the material is light-sensitive.[1][2][4][6]

Store away from incompatible materials, such as strong oxidizing agents.[1][2][4][5]

Emergency and Disposal Plan
Proper procedures for spills, first aid, and disposal are critical for mitigating risks.

Spill Response Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ignition Sources: Extinguish all nearby sources of ignition.[1][2][5]

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

such as sand, silica gel, or a universal binder.[1][2][5] Use spark-proof tools for cleanup.[5]

Collection: Carefully collect the absorbed material into a suitable, closed container for

hazardous waste disposal.[1][2][5]

Decontamination: Clean the spill area thoroughly.

Environmental Protection: Prevent the spill from entering drains or waterways.[1][5]

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1][4]

Remove contact lenses if present and easy to

do.[1][4] Seek immediate medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area immediately with plenty of soap

and water for at least 15 minutes.[1][2] If skin

irritation persists, seek medical attention.[1]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[1][2][4] If the

person feels unwell, call a poison control center

or doctor.[1][2]

Ingestion

Do NOT induce vomiting.[1][4] Rinse mouth with

water and seek immediate medical attention.[1]

[2][4]

Disposal Plan: Disposal of 4-Iodobenzotrifluoride and any contaminated materials must be

handled as hazardous waste.[2] All waste must be disposed of through an approved waste

disposal plant.[1][2][4] It is imperative to consult and comply with all local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[1]

Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 4-
Iodobenzotrifluoride.
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1. Preparation

2. Handling (in Fume Hood)

3. Waste & Disposal

Emergency Procedures

Verify Fume Hood & 
Safety Shower/Eyewash

Gather Required PPE:
- Goggles/Face Shield

- Chem-Resistant Gloves
- Lab Coat

Don PPE

Handle Chemical:
- Avoid contact & inhalation
- Keep from ignition sources

Post-Handling Hygiene:
Wash hands & exposed skin

Spill Occurs Personnel Exposure

Segregate Waste:
- Contaminated PPE
- Empty Containers
- Unused Chemical

Label as Hazardous Waste

Dispose via Approved
Waste Management Service

Contain with Inert Material
(Use Spark-Proof Tools)

Administer First Aid
(See Table) & Seek
Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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